Cas no 58016-87-8 ((6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid)

(6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Properties

Names and Identifiers

• (6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
• 3-[(tetrazol-5-ylthio)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo-[4.2.0]oct-2-ene-2-carboxylic acid
• (6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carb
• (6R,7R)-7-amino-8-oxo-3-(2H-tetrazol-5-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 58016-87-8
• DB-290061
• BP Cefoperazone Sodium Impurity D; Cefoperazone EP Impurity D
• +Expand

• InChIKey： LRGZZONZUPMKGF-CLZZGJSISA-N
• Inchi： InChI=1S/C9H10N6O3S2/c10-4-6(16)15-5(8(17)18)3(1-19-7(4)15)2-20-9-11-13-14-12-9/h4,7H,1-2,10H2,(H,17,18)(H,11,12,13,14)/t4-,7-/m1/s1
• SMILES： C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)CSC3=NNN=N3

Computed Properties

• Exact Mass: 314.02600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 314.02558055g/mol
• Heavy Atom Count: 20
• Complexity: 486
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Topological Polar Surface Area: 189Ų

Experimental Properties

• LogP: -0.48890
• PSA: 188.69000